Ethyl 4-amino-2-bromo-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylate

• Molecular Formula: C12H13BrN2O2S
• Molecular Weight: 329.21 g/mol
• IUPAC Name: ethyl 4-amino-2-bromo-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylate
• InChI: InChI=1S/C12H13BrN2O2S/c1-4-17-12(16)8-6(3)15-11-7(9(8)14)5(2)10(13)18-11/h4H2,1-3H3,(H2,14,15)
• InChI Key: GXCKVACPMKVKCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2C(=C1N)C(=C(S2)Br)C)C

Description

Ethyl 4-amino-2-bromo-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C12H13BrN2O2S and its molecular weight is 329.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 4-amino-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylate (210 mg, 0.839 mmol) (Description 30) in DCM (4 mL), was added N-bromosuccinimide (164 mg, 0.923 mmol) and the resulting mixture stirred for 20 min at RT. The mixture was concentrated and purified by chromatography on silica gel, eluting with a gradient of 0-50% ethyl acetate in cyclohexane, to afford the title compound (261 mg). LCMS (A) m/z: 329/331 [M+1]+, Rt 1.20 min (acidic).